Cas no 1261609-99-7 (5-Amino-2-iodobenzyl alcohol)

• Product Name: 5-Amino-2-iodobenzyl alcohol
• CAS No: 1261609-99-7
• MF: C₇H₈INO
• MW: 249.048994064331
• CID: 4963849
• Update Time: 2025-06-23

5-Amino-2-iodobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-iodobenzyl alcohol

• Inchi： 1S/C7H8INO/c8-7-2-1-6(9)3-5(7)4-10/h1-3,10H,4,9H2
• InChI Key： PLJBZMOGLDYRKV-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1CO)N

Computed Properties

• Exact Mass: 248.96506 g/mol
• Monoisotopic Mass: 248.96506 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2
• Molecular Weight: 249.05

Additional information on 5-Amino-2-iodobenzyl alcohol

Professional Introduction to Compound with CAS No. 1261609-99-7 and Product Name: 5-Amino-2-iodobenzyl alcohol

Compound with the CAS number 1261609-99-7 and the product name 5-Amino-2-iodobenzyl alcohol represents a significant compound in the realm of pharmaceutical chemistry and synthetic biology. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular biology research. The presence of both an amino group and an iodine substituent on a benzyl alcohol backbone makes it a versatile intermediate for various synthetic transformations, which are crucial for the design of novel therapeutic agents.

The 5-Amino-2-iodobenzyl alcohol molecule is particularly interesting due to its ability to participate in a wide range of chemical reactions, including cross-coupling reactions, nucleophilic substitutions, and condensation reactions. These properties make it an invaluable building block for constructing more complex molecules, which are essential for the development of new drugs targeting various diseases. In recent years, there has been a growing interest in exploring the applications of this compound in the field of medicinal chemistry, especially in the synthesis of small-molecule inhibitors and probes.

One of the most compelling aspects of 5-Amino-2-iodobenzyl alcohol is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By designing molecules that can specifically inhibit certain kinases, researchers can develop targeted therapies that minimize side effects and improve patient outcomes. The iodine substituent on the benzyl alcohol moiety allows for facile introduction of aryl groups via palladium-catalyzed cross-coupling reactions, which is a common strategy for generating kinase inhibitors.

Recent studies have highlighted the utility of 5-Amino-2-iodobenzyl alcohol in the synthesis of small-molecule probes for studying protein-protein interactions. These interactions are fundamental to many biological processes, and understanding them can lead to the discovery of new therapeutic targets. The amino group provides a handle for further functionalization, allowing researchers to attach various tags or probes that can be used in biochemical assays. This has opened up new avenues for drug discovery and biomarker identification.

In addition to its applications in drug development, 5-Amino-2-iodobenzyl alcohol has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for developing new materials with unique properties. For instance, it can be used to create metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), which have applications in gas storage, catalysis, and separation technologies. The versatility of this compound underscores its importance as a chemical building block.

The synthesis of 5-Amino-2-iodobenzyl alcohol typically involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation of an aromatic precursor followed by selective functionalization to introduce the amino group. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales, facilitating its use in various applications.

From a regulatory perspective, 5-Amino-2-iodobenzyl alcohol is not classified as a hazardous or controlled substance, making it easier to handle and transport compared to other specialized chemicals. However, proper safety protocols should still be followed during its handling and storage to prevent any unintended consequences. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for 5-Amino-2-iodobenzyl alcohol are promising, with ongoing research exploring new synthetic strategies and applications. As our understanding of biological processes continues to grow, so does the need for innovative chemical tools like this one. By leveraging its unique properties, researchers can continue to push the boundaries of drug discovery and materials science.